Cas no 2549017-28-7 (5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile)

• Product Name: 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile
• CAS No: 2549017-28-7
• MF: C₁₉H₁₆FN₅S
• MW: 365.427245140076
• CID: 5312799
• PubChem ID: 154882914
• Update Time: 2025-05-20

5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-1-piperidinyl]-2-pyridinecarbonitrile
• AKOS040730901
• 2549017-28-7
• 5-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile
• F6791-8971
• 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile

• Inchi： 1S/C19H16FN5S/c20-17-6-2-1-5-16(17)19-24-23-18(26-19)13-4-3-9-25(12-13)15-8-7-14(10-21)22-11-15/h1-2,5-8,11,13H,3-4,9,12H2
• InChI Key： VICSVEKXZDGPMI-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NN=C1C1CN(C2C=NC(C#N)=CC=2)CCC1

Computed Properties

• Exact Mass: 365.11104487g/mol
• Monoisotopic Mass: 365.11104487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.8±65.0 °C(Predicted)
• pka: 1.55±0.12(Predicted)

Additional information on 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile

Introduction to 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile (CAS No. 2549017-28-7)

5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile, identified by its CAS number 2549017-28-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that incorporate multiple pharmacophoric units, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile is characterized by the presence of several key functional groups, including a pyridine ring substituted with a nitrile group at the 2-position, and a piperidine ring linked to a thiadiazole moiety. The thiadiazole ring is further connected to a fluorophenyl group, which introduces a fluorine atom into the structure. This arrangement of functional groups contributes to the compound's potential interactions with biological targets, making it an intriguing subject for medicinal chemistry research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The presence of the fluorine atom in the fluorophenyl group is particularly noteworthy, as fluorine atoms are often used in drug design to enhance metabolic stability, binding affinity, and pharmacokinetic properties. The thiadiazole core is also known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In the context of current research trends, compounds like 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile are being extensively studied for their potential applications in treating various diseases. For instance, the combination of a pyridine and thiadiazole scaffold has been shown to exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, the piperidine ring can serve as a pharmacophore that enhances oral bioavailability and reduces toxicity.

The nitrile group at the 2-position of the pyridine ring is another important feature that contributes to the compound's biological activity. Nitrile groups are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. Furthermore, nitrile groups can be metabolically converted into amides or carboxylic acids, which may influence the compound's pharmacokinetic profile.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. By modifying different parts of its structure, researchers can explore a wide range of biological activities and optimize its pharmacological properties. For example, replacing the fluorophenyl group with other aromatic rings or substituents could lead to novel compounds with enhanced binding affinity or selectivity for specific biological targets.

The use of modern synthetic techniques has also facilitated the preparation of analogs of 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile. Techniques such as transition-metal-catalyzed cross-coupling reactions have allowed chemists to construct complex molecular frameworks efficiently. These methods have enabled the rapid discovery and optimization of new drug candidates with improved pharmacological properties.

In conclusion, 5-{3-[5-(2-Fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyridine-2-carbonitrile (CAS No. 2549017-28-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in the development of new therapies for various diseases.